TFPI hydrochloride
CAS No.: 163490-78-6
Cat. No.: VC20755768
Molecular Formula: C10H12ClF3N2S
Molecular Weight: 284.73 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 163490-78-6 |
---|---|
Molecular Formula | C10H12ClF3N2S |
Molecular Weight | 284.73 g/mol |
IUPAC Name | ethyl N'-[4-(trifluoromethyl)phenyl]carbamimidothioate;hydrochloride |
Standard InChI | InChI=1S/C10H11F3N2S.ClH/c1-2-16-9(14)15-8-5-3-7(4-6-8)10(11,12)13;/h3-6H,2H2,1H3,(H2,14,15);1H |
Standard InChI Key | UVJQIYZYQQKIAC-UHFFFAOYSA-N |
SMILES | CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl |
Canonical SMILES | CCSC(=NC1=CC=C(C=C1)C(F)(F)F)N.Cl |
Appearance | Assay:≥98%A crystalline solid |
Biological Functions of TFPI
TFPI's primary biological function is to regulate blood coagulation by inhibiting the extrinsic pathway. It acts as a feedback inhibitor, requiring the presence of FXa to effectively inhibit the tissue factor pathway . Additionally, TFPI has been implicated in other biological processes, such as erythropoiesis, where it influences heme biosynthesis .
Research Findings on TFPI
Recent studies have highlighted TFPI's role in erythropoiesis, demonstrating its importance in controlling heme production in erythroblasts . In clinical settings, TFPI levels are monitored to assess coagulation status and risk of thrombotic events. For instance, alterations in TFPI levels have been observed in hyperlipidemic patients, which can affect coagulation pathways .
Study Focus | Key Findings |
---|---|
Erythropoiesis | TFPI influences heme biosynthesis in erythroblasts . |
Hyperlipidemia | Altered TFPI levels in hyperlipidemic patients affect coagulation . |
Potential Applications of TFPI Derivatives
While specific applications of TFPI hydrochloride are not well-documented, derivatives of TFPI could potentially be used in anticoagulant therapies or in research related to erythropoiesis and coagulation disorders. The development of TFPI-based compounds might offer new avenues for managing thrombotic conditions.
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